Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-fluorophenyl)methyl-methylsulfonylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C14H14FNO4S2/c1-20-14(17)13-12(7-8-21-13)16(22(2,18)19)9-10-3-5-11(15)6-4-10/h3-8H,9H2,1-2H3
• InChI Key: HUPHQFNMEWIWAA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)N(CC2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C14H14FNO4S2
• Molecular Weight: 343.4 g/mol

Description

Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate, also known as FMST, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FMST is a thiophene-based compound that is synthesized through a multi-step process involving the reaction of various chemical compounds.

Mechanism of Action

The mechanism of action of Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. Additionally, Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate has been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the activity of COX-2 and AKT, as mentioned previously. Physiologically, it has been shown to reduce inflammation and inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate in lab experiments is its potential as an anticancer and anti-inflammatory agent. Additionally, Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate is relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation of using Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

For the study of Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate include further investigation of its potential as a therapeutic agent, elucidation of its mechanism of action, and optimization of its synthesis to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate involves a multi-step process that begins with the reaction of 3-bromothiophene with methyl 2-bromoacetate in the presence of a base. This reaction results in the formation of methyl 3-bromo-thiophene-2-carboxylate. The next step involves the reaction of this compound with sodium hydride and methylsulfonyl chloride, resulting in the formation of methyl 3-(methylsulfonyl)thiophene-2-carboxylate. The final step involves the reaction of this compound with 4-fluorobenzylamine in the presence of a base, resulting in the formation of Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate.

Scientific Research Applications

Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of certain cancer cells. Additionally, Methyl 3-[(4-fluorobenzyl)(methylsulfonyl)amino]thiophene-2-carboxylate has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.